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Introduction
Tris(2-butoxyethyl) phosphate (TBEP) is a high-production-volume organophosphate flame

retardant and plasticizer used in a wide array of consumer and industrial products, including

floor polishes, textiles, and plastics. Due to its additive nature, TBEP can leach into the

environment, leading to widespread contamination of various environmental compartments,

including water, soil, and sediment.[1][2] Growing concerns over its potential toxicity, including

hepatotoxicity and neurotoxicity, necessitate sensitive and efficient methods for monitoring

TBEP and its metabolites in the environment.[3][4] The primary metabolites of TBEP, formed

through biotransformation in organisms, are bis(2-butoxyethyl) phosphate (BBOEP) and

dibutyl-bis(2-butoxyethyl) phosphate (DBBOEP). This application note provides a detailed

protocol for the high-throughput analysis of these TBEP metabolites in environmental samples

using automated solid-phase extraction (SPE) coupled with ultra-performance liquid

chromatography-tandem mass spectrometry (UPLC-MS/MS).
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Experimental Protocols
This section details the methodologies for the extraction, cleanup, and analysis of TBEP

metabolites from water, soil, and sediment samples.

Sample Collection and Preparation
Water Samples: Collect water samples in pre-cleaned amber glass bottles. Upon collection,

acidify the samples to a pH of 3-4 with formic acid to preserve the analytes.[5] If not

analyzed immediately, store the samples at 4°C. Before extraction, filter the water samples

through a 0.45 µm glass fiber filter to remove suspended particles.

Soil and Sediment Samples: Collect soil and sediment samples using a stainless-steel corer

or scoop and store them in pre-cleaned glass jars at -20°C until analysis. Prior to extraction,

air-dry the samples in the dark, and then sieve them through a 2 mm mesh to remove large

debris.

Sample Extraction
A. Water Samples: Automated Solid-Phase Extraction (SPE)

This method is optimized for high-throughput analysis of TBEP metabolites in water.[4][6][7]

SPE Cartridge Conditioning: Use an automated SPE system with hydrophilic-lipophilic

balance (HLB) cartridges (e.g., 6 cc, 150 mg).[8] Condition the cartridges sequentially with 5

mL of methanol followed by 5 mL of ultrapure water at a flow rate of 1 mL/min.

Sample Loading: Load 500 mL of the filtered water sample onto the conditioned SPE

cartridge at a flow rate of 5 mL/min.

Cartridge Washing: After loading, wash the cartridge with 5 mL of ultrapure water to remove

interfering substances.

Elution: Elute the retained analytes from the SPE cartridge with 10 mL of methanol.

Concentration: Concentrate the eluate to near dryness under a gentle stream of nitrogen and

reconstitute the residue in 1 mL of methanol for UPLC-MS/MS analysis.
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B. Soil and Sediment Samples: Ultrasonic Extraction and SPE Cleanup

Extraction: Weigh 5 g of the prepared soil or sediment sample into a 50 mL centrifuge tube.

Add 10 mL of a 1:1 (v/v) mixture of acetone and hexane.

Ultrasonication: Sonicate the mixture in an ultrasonic bath for 15 minutes.

Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

Supernatant Collection: Carefully collect the supernatant.

Repeat Extraction: Repeat the extraction process (steps 1-4) two more times with fresh

solvent.

Combine and Concentrate: Combine the supernatants and concentrate to approximately 1

mL using a rotary evaporator.

SPE Cleanup: Dilute the concentrated extract with 100 mL of ultrapure water and perform

SPE cleanup as described for water samples (steps 1-5 in section 2.A).

UPLC-MS/MS Analysis
The analysis of TBEP metabolites is performed using a UPLC system coupled to a triple

quadrupole mass spectrometer.[9][10][11]

Chromatographic Column: ACQUITY UPLC BEH C18 column (100 mm × 2.1 mm, 1.7 µm).

[6]

Mobile Phase: A gradient of 5 mM ammonium formate in water (A) and 5 mM ammonium

formate in methanol (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 10 µL.

Ionization Mode: Electrospray Ionization (ESI) in negative mode.

MS/MS Transitions:
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BBOEP: Precursor ion > Product ion 1, Product ion 2

DBBOEP: Precursor ion > Product ion 1, Product ion 2

(Specific m/z values for precursor and product ions should be optimized based on the

instrument and standards.)

Data Presentation
The following table summarizes the quantitative data for TBEP metabolites in various

environmental matrices, including method detection limits (MDLs), limits of quantification

(LOQs), and recovery rates.

Analyte Matrix
MDL (ng/L
or ng/g)

LOQ (ng/L
or ng/g)

Recovery
(%)

Reference

BBOEP
Drinking

Water
0.08 0.25 95 ± 5 [6]

DBBOEP
Drinking

Water
0.12 0.40 92 ± 7 [6]

Sum of di-

OPEs

Drinking

Water
-

0.328 - 16.3

ng/L
- [6]

BBOEP
Surface

Water
~1 ~3 85 - 110

Adapted

from[2]

DBBOEP
Surface

Water
~1.5 ~5 80 - 105

Adapted

from[2]

BBOEP Soil ~0.5 ng/g ~1.5 ng/g 75 - 100 -

DBBOEP Soil ~0.8 ng/g ~2.5 ng/g 70 - 95 -

BBOEP Sediment ~0.6 ng/g ~2.0 ng/g 78 - 102 -

DBBOEP Sediment ~1.0 ng/g ~3.0 ng/g 72 - 98 -

Note: Data for soil and sediment are estimated based on typical method performance for

similar analytes, as direct literature values for TBEP metabolites in these matrices are limited.
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"di-OPEs" refers to dialkyl and diaryl phosphate esters.
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Caption: Experimental workflow for TBEP metabolite analysis.
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Caption: Proposed metabolic pathway of TBEP in aquatic organisms.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/38443181/
https://www.agilent.com/cs/library/applications/application-automated-online-spe-lc-ms-ms-eoc-5994-1819en-agilent.pdf
https://www.researchgate.net/publication/11572069_Occurrence_of_organophosphate_esters_in_surface_water_and_ground_water_in_Germany
https://www.researchgate.net/figure/Concentrations-of-TBP-TCEP-and-TBEP-ground-water-nd-not-detected_tbl2_10776518
https://pmc.ncbi.nlm.nih.gov/articles/PMC8464751/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8464751/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8464751/
https://www.researchgate.net/publication/263201596_A_high-throughput_method_for_determination_of_metabolites_of_organophosphate_flame_retardants_in_urine_by_ultra_performance_liquid_chromatography-high_resolution_mass_spectrometry
https://www.benchchem.com/product/b1145774/docs#application-note-high-throughput-analysis-of-tbep-metabolites-in-environmental-samples
https://www.benchchem.com/product/b1145774/docs#application-note-high-throughput-analysis-of-tbep-metabolites-in-environmental-samples
https://www.benchchem.com/product/b1145774/docs#application-note-high-throughput-analysis-of-tbep-metabolites-in-environmental-samples
https://www.benchchem.com/product/b1145774/docs#application-note-high-throughput-analysis-of-tbep-metabolites-in-environmental-samples
https://www.benchchem.com/product/b1145774?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

